Cas no 1804695-82-6 (2,5-Diamino-3-(difluoromethyl)-4-nitropyridine)
2,5-Diamino-3-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Diamino-3-(difluoromethyl)-4-nitropyridine
-
- Inchi: 1S/C6H6F2N4O2/c7-5(8)3-4(12(13)14)2(9)1-11-6(3)10/h1,5H,9H2,(H2,10,11)
- InChI Key: BTAMRNDUHLOTIE-UHFFFAOYSA-N
- SMILES: FC(C1C(N)=NC=C(C=1[N+](=O)[O-])N)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 222
- XLogP3: 0.8
- Topological Polar Surface Area: 111
2,5-Diamino-3-(difluoromethyl)-4-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029074950-250mg |
2,5-Diamino-3-(difluoromethyl)-4-nitropyridine |
1804695-82-6 | 97% | 250mg |
$475.20 | 2022-04-01 | |
| Alichem | A029074950-500mg |
2,5-Diamino-3-(difluoromethyl)-4-nitropyridine |
1804695-82-6 | 97% | 500mg |
$831.30 | 2022-04-01 | |
| Alichem | A029074950-1g |
2,5-Diamino-3-(difluoromethyl)-4-nitropyridine |
1804695-82-6 | 97% | 1g |
$1,534.70 | 2022-04-01 |
2,5-Diamino-3-(difluoromethyl)-4-nitropyridine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2,5-Diamino-3-(difluoromethyl)-4-nitropyridine
Introduction to 2,5-Diamino-3-(difluoromethyl)-4-nitropyridine (CAS No. 1804695-82-6)
2,5-Diamino-3-(difluoromethyl)-4-nitropyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1804695-82-6, this compound represents a critical intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of amino and nitro substituents along with a difluoromethyl group, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.
The nitropyridine core is a well-established pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms, particularly in the 3-(difluoromethyl) position, enhances the metabolic stability and binding affinity of the molecule. This modification is particularly valuable in designing compounds with improved pharmacokinetic profiles, a key consideration in modern drug development.
In recent years, there has been a surge in research focused on developing treatments for complex diseases such as cancer, inflammation, and infectious disorders. The 2,5-Diamino-3-(difluoromethyl)-4-nitropyridine scaffold has emerged as a promising candidate for generating inhibitors targeting specific disease pathways. For instance, studies have demonstrated its potential in modulating kinases and other enzymes involved in tumor growth and progression. The dual presence of amino groups allows for further derivatization, enabling the creation of libraries of compounds with tailored biological activities.
The difluoromethyl group is particularly noteworthy due to its ability to influence both the electronic properties and steric environment of the molecule. This feature has been exploited to enhance binding interactions with biological targets, often leading to increased potency and selectivity. Additionally, fluorinated compounds are frequently associated with improved pharmacokinetic properties, such as reduced susceptibility to metabolic degradation.
Recent advancements in computational chemistry have further accelerated the design and optimization of molecules like 2,5-Diamino-3-(difluoromethyl)-4-nitropyridine. Molecular modeling techniques allow researchers to predict how modifications to the core structure will affect biological activity. This approach has been instrumental in identifying lead compounds that can be further refined through iterative synthesis and testing.
The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors that can modulate protein-protein interactions (PPIs). Nitropyridines have been found to be effective at disrupting these interactions, which are often difficult to target with traditional drug molecules. The combination of amino and nitro groups in 2,5-Diamino-3-(difluoromethyl)-4-nitropyridine provides multiple sites for functionalization, making it an ideal platform for designing PPI modulators.
In agrochemical research, this compound has also demonstrated potential as a precursor for developing novel pesticides and herbicides. The structural motifs present in 2,5-Diamino-3-(difluoromethyl)-4-nitropyridine are known to interact with biological targets in plants and pests, offering a pathway to create environmentally friendly solutions for crop protection.
The synthesis of 2,5-Diamino-3-(difluoromethyl)-4-nitropyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These innovations not only improve efficiency but also reduce waste, aligning with green chemistry principles.
One of the most compelling aspects of this compound is its adaptability as a building block for drug discovery programs. Researchers can introduce diverse functional groups at various positions on the nitropyridine ring to generate libraries of compounds with distinct biological profiles. This flexibility has led to several high-throughput screening campaigns aimed at identifying novel bioactive molecules.
The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter the properties of a molecule, influencing everything from solubility to receptor binding affinity. In 2,5-Diamino-3-(difluoromethyl)-4-nitropyridine, the difluoromethyl group serves as a key pharmacophoric element that enhances interaction with target proteins while maintaining metabolic stability.
As computational tools continue to evolve, so does our ability to predict the behavior of complex molecules like 2,5-Diamino-3-(difluoromethyl)-4-nitropyridine. Machine learning algorithms can now analyze vast datasets to identify structural features that correlate with biological activity. This data-driven approach has complemented traditional experimental methods by providing rapid insights into potential drug candidates.
The agrochemical sector has also benefited from the versatility of this compound. By leveraging its unique structural features, scientists have developed formulations that offer enhanced efficacy against pests while minimizing environmental impact. This aligns with global efforts to promote sustainable agriculture practices.
In conclusion,2,5-Diamino-3-(difluoromethyl)-4-nitropyridine (CAS No. 1804695-82-6) represents a cornerstone in modern chemical research with applications spanning pharmaceuticals and agrochemicals. Its distinctive structural attributes make it an invaluable tool for medicinal chemists seeking to develop innovative treatments for human diseases and improve crop protection strategies.
1804695-82-6 (2,5-Diamino-3-(difluoromethyl)-4-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)